molecular formula C15H19N3O4 B2945460 (2E)-3-(dimethylamino)-1-[4-(morpholin-4-yl)-3-nitrophenyl]prop-2-en-1-one CAS No. 882747-99-1

(2E)-3-(dimethylamino)-1-[4-(morpholin-4-yl)-3-nitrophenyl]prop-2-en-1-one

Cat. No. B2945460
CAS RN: 882747-99-1
M. Wt: 305.334
InChI Key: SXDFWTGGJBRLLX-AATRIKPKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2E)-3-(Dimethylamino)-1-[4-(morpholin-4-yl)-3-nitrophenyl]prop-2-en-1-one, also known as DMAMNPO, is an organic compound that has found a variety of applications in scientific research, particularly in the fields of biochemistry and pharmacology. This compound is a colorless solid that is soluble in organic solvents and is used as a synthetic intermediate in the production of various other compounds. DMAMNPO has a wide range of biological activities and has been studied for its potential therapeutic applications.

Scientific Research Applications

Enhanced Stability of Carbocations

Research on carbocations related to the dimethylamino and morpholine groups has shown that certain structures can lead to extremely stable carbocations. For instance, carbocations incorporating azulene rings and dimethylamino groups have been characterized by high stability, which could be beneficial in synthetic organic chemistry for the development of novel organic compounds with unique properties (Ito et al., 1999).

Fluorescent Probes for Biomedical Research

Compounds incorporating dimethylamino, morpholine, and nitro groups have been developed as fluorescent probes. These probes can selectively detect hypoxia or nitroreductase activity in cells, indicating their potential for biomedical research, especially in imaging the hypoxic status of tumor cells (Feng et al., 2016).

Neurokinin-1 Receptor Antagonists

Compounds featuring morpholine groups have been identified as neurokinin-1 receptor antagonists, showing efficacy in pre-clinical tests for conditions such as emesis and depression. This suggests a potential application in developing treatments for these conditions (Harrison et al., 2001).

Synthetic Routes to Heterocyclic Compounds

Research into compounds with dimethylamino and morpholine components has contributed to the development of methods for synthesizing heterocyclic compounds, which are crucial in pharmaceutical chemistry for creating drugs with various therapeutic effects (Tolkunov et al., 1991).

Precursors in Drinking Water Treatment

Studies involving secondary amines, including dimethylamine and morpholine, have highlighted their role as precursors in the formation of nitrosamines in drinking water, pointing to their significance in environmental chemistry and water treatment research (Wang et al., 2011).

properties

IUPAC Name

(E)-3-(dimethylamino)-1-(4-morpholin-4-yl-3-nitrophenyl)prop-2-en-1-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19N3O4/c1-16(2)6-5-15(19)12-3-4-13(14(11-12)18(20)21)17-7-9-22-10-8-17/h3-6,11H,7-10H2,1-2H3/b6-5+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SXDFWTGGJBRLLX-AATRIKPKSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C=CC(=O)C1=CC(=C(C=C1)N2CCOCC2)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN(C)/C=C/C(=O)C1=CC(=C(C=C1)N2CCOCC2)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19N3O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

305.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2E)-3-(dimethylamino)-1-[4-(morpholin-4-yl)-3-nitrophenyl]prop-2-en-1-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.